Cas no 84813-70-7 (Hypocretenolide)

Hypocretenolide structure

Product name:Hypocretenolide

CAS No:84813-70-7

MF:C₁₅H₁₈O₃

MW:246.302

CID:2070740

Chemical and Physical Properties
Related Products

Hypocretenolide Chemical and Physical Properties

Names and Identifiers

- Hypocretenolide
- Inchi： InChI=1S/C15H16O3/c1-8-4-5-11-7-15(18-14(17)10(11)3)9(2)6-12(16)13(8)15/h6,11H,3-5,7H2,1-2H3
- InChI Key： APCVEXBOZSBQLY-UHFFFAOYSA-N
- SMILES： CC1=CC(=O)C2=C(C)CCC3CC12OC(=O)C3=C |c:5,t:1|

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
XLogP3: 1.288

Hypocretenolide Related Literature

1. A biopolymer-gated ionotronic junctionless oxide transistor array for spatiotemporal pain-perception emulation in nociceptor network†

Yanran Li,Kai Yin,Yu Diao,Mei Fang,Junliang Yang,Jian Zhang,Hongtao Cao,Xiaoliang Liu,Jie Jiang Nanoscale, 2022,14, 2316-2326
2. 3D printing of magnetic parts by laser powder bed fusion of iron oxide nanoparticle functionalized polyamide powders

Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
3. A closed form large deformation solution of plate bending with surface effects

Tianshu Liu,Anand Jagota,Chung-Yuen Hui Soft Matter, 2017,13, 386-393
4. A catalytic enantioselective approach to tetrol bearing vicinal all-carbon quaternary stereogenic centers†

Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
5. 7-Methylguanine: protonation, formation of linkage isomers with trans-(NH3)2PtII, and base pairing properties†

Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
6. 3D printing of concentrated emulsions into multiphase biocompatible soft materials†

Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
7. A ‘chromogenic’ and ‘fluorogenic’ bis-Schiff base sensor for rapid detection of hydrazine both in solution and vapour phases†

Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393
8. A branch-like Mo-doped Ni3S2 nanoforest as a high-efficiency and durable catalyst for overall urea electrolysis†

Han Xu,Yu Liao,Zhifei Gao,Yan Qing,Yiqiang Wu,Liaoyuan Xia J. Mater. Chem. A, 2021,9, 3418-3426
9. A cell-based biosensor for real-time detection of cardiotoxicity using lensfree imaging†

Mehmet R. Dokmeci,Donald M. Cropek Lab Chip, 2011,11, 1801-1807
10. 3D porous binary-heteroatom doped carbon nanosheet/electrochemically exfoliated graphene hybrids for high performance flexible solid-state supercapacitors†

Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756

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